Cas no 2171271-63-7 (2-chloro-6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid)

• Product Name: 2-chloro-6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid
• CAS No: 2171271-63-7
• MF: C₂₆H₂₃ClN₂O₅
• MW: 478.924226045609
• CID: 6053710
• PubChem ID: 165537804
• Update Time: 2025-10-31

2-chloro-6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid
• 2-chloro-6-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid
• EN300-1506104
• 2171271-63-7

• Inchi： 1S/C26H23ClN2O5/c1-2-21(24(30)28-22-13-7-12-20(27)23(22)25(31)32)29-26(33)34-14-19-17-10-5-3-8-15(17)16-9-4-6-11-18(16)19/h3-13,19,21H,2,14H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t21-/m0/s1
• InChI Key： JZCJTFPBIZFXPW-NRFANRHFSA-N
• SMILES： ClC1=CC=CC(=C1C(=O)O)NC([C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.1295495g/mol
• Monoisotopic Mass: 478.1295495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-chloro-6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid

Comprehensive Overview of 2-Chloro-6-(2S)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic Acid (CAS No. 2171271-63-7)

2-Chloro-6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid (CAS No. 2171271-63-7) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical intermediates in solid-phase peptide synthesis (SPPS). The presence of the Fmoc (9-fluorenylmethoxycarbonyl) protecting group ensures selective deprotection under mild basic conditions, making it a preferred choice for modern peptide chemistry. Researchers and pharmaceutical developers frequently search for high-purity Fmoc-amino acids and custom peptide building blocks, highlighting the relevance of this compound in cutting-edge applications.

The structural complexity of 2-chloro-6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid underscores its role in constructing peptide-based therapeutics and bioconjugates. With the growing demand for targeted drug delivery systems and precision medicine, this compound has garnered attention for its potential in designing peptide-drug conjugates (PDCs). Its chloro-substituted benzoic acid moiety further enhances its utility in cross-coupling reactions, a topic frequently explored in organic chemistry forums and AI-driven research platforms. Users often inquire about Fmoc deprotection efficiency and compatibility with automated synthesizers, both of which are addressed by the robust design of this molecule.

From an analytical perspective, CAS No. 2171271-63-7 is characterized by advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry to ensure batch-to-batch consistency. The compound’s stability under ambient storage conditions and solubility in common organic solvents like DMF and DCM make it a practical choice for laboratory workflows. Recent discussions in scientific communities have emphasized the need for greener peptide synthesis methods, and this compound aligns with efforts to minimize waste through efficient Fmoc-based strategies. Searches for scalable peptide synthesis and cost-effective protecting groups further highlight its industrial significance.

In the context of biotechnology innovations, 2-chloro-6-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid is also explored for its potential in antibody mimetics and enzyme inhibitors. The rise of AI-assisted drug discovery has led to increased interest in structure-activity relationship (SAR) studies, where this compound serves as a versatile scaffold. Additionally, its compatibility with click chemistry and bioorthogonal reactions positions it as a valuable tool for chemical biology research. Frequently searched terms like peptide modification techniques and Fmoc SPPS protocols reflect its broad applicability.

To summarize, CAS No. 2171271-63-7 represents a critical asset in both academic and industrial settings, bridging the gap between traditional organic synthesis and next-generation biopharmaceuticals. Its optimized properties cater to the evolving needs of drug development pipelines and material science, ensuring its continued relevance in a competitive research landscape. As the scientific community prioritizes sustainable chemistry and high-throughput screening, this compound remains at the forefront of innovation.